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Compound of Interest

Compound Name:
(2-Propoxypyridin-3-yl)boronic

acid

Cat. No.: B169156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of (2-Propoxypyridin-3-yl)boronic acid. The information is curated

for professionals in research and drug development who require detailed data for experimental

design and compound evaluation.

Core Chemical Properties
(2-Propoxypyridin-3-yl)boronic acid is a substituted pyridinylboronic acid with the molecular

formula C8H12BNO3 and a molecular weight of approximately 181 g/mol [1]. While specific

experimental data for this compound is limited, its properties can be estimated based on

closely related analogs.
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Property Value/Information Source/Analogy

Molecular Formula C8H12BNO3 [1]

Molecular Weight 181 g/mol [1]

CAS Number 1218790-85-2 [1]

Melting Point

Estimated to be in the range of

100-150 °C. The melting point

of the analogous 2-

ethoxypyridine-3-boronic acid

is 103-103.8 °C[2], and for 2-

methoxypyridine-3-boronic

acid, it is 140-144 °C.

Analogy

Boiling Point

Data not available. Boronic

acids often decompose at high

temperatures.

Solubility

Expected to be soluble in

organic solvents like methanol,

and sparingly soluble in water.

The solubility of boronic acids

can be influenced by pH and

the presence of diols[3].

General knowledge of boronic

acids

Stability

Boronic acids are generally

stable under standard ambient

conditions but can be sensitive

to strong oxidizing agents[4].

They may undergo

dehydration to form boroxines

(cyclic anhydrides). For

handling, it is advisable to

store in a cool, dry place under

an inert atmosphere.

General knowledge of boronic

acids

Synthesis and Reactivity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://organoborons.com/data/cas-854373-97-0.html
https://organoborons.com/data/cas-854373-97-0.html
https://organoborons.com/data/cas-854373-97-0.html
https://www.chemsynthesis.com/base/chemical-structure-31391.html
https://kuscholarworks.ku.edu/bitstreams/92675369-f9ab-4d71-84cb-2588b51f6ce4/download
https://www.sigmaaldrich.com/HK/en/sds/sigma/b7901?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of (2-Propoxypyridin-3-yl)boronic acid is not explicitly detailed in the available

literature. However, a general and effective method for the preparation of pyridinylboronic acids

involves a halogen-metal exchange of a corresponding bromopyridine precursor, followed by

borylation with a trialkyl borate.

A plausible synthetic pathway is outlined below:

3-Bromo-2-hydroxypyridine 3-Bromo-2-propoxypyridine Propylation (e.g., Propyl bromide, base) (2-Propoxypyridin-3-yl)boronic acid

 1. Lithiation (e.g., n-BuLi)
 2. Borylation (e.g., Triisopropyl borate)

 3. Hydrolysis

Reactants

Conditions

(2-Propoxypyridin-3-yl)boronic acid

Coupled Product

Ar-X (Aryl/Vinyl Halide)

Pd Catalyst

Base

Solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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